Cas no 372490-73-8 ([2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate)

[2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate structure
372490-73-8 structure
Product Name:[2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate
CAS No:372490-73-8
MF:C39H68O5
MW:616.954233169556
CID:4762558
PubChem ID:9873795
Update Time:2024-11-07

[2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-DILINOELAIDIN
    • [2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate
    • Dilinoelaidin
    • 9,12-Octadecadienoic acid (9Z,12Z)-, 1,1'-(2-hydroxy-1,3-propanediyl) ester
    • (9E,9'E,12E,12'E)-9,12-octadecadienoic acid, 1,1'-(2-hydroxy-1,3-propanediyl) ester
    • SCHEMBL24625047
    • 1,3-Dilinoelaidoyl-rac-glycerol
    • 372490-73-8
    • Inchi: 1S/C39H68O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37,40H,3-10,15-16,21-36H2,1-2H3/b13-11+,14-12+,19-17+,20-18+
    • InChI Key: LYPGMYIQHDZFFD-WVZYQCMWSA-N
    • SMILES: O(CC(COC(CCCCCCC/C=C/C/C=C/CCCCC)=O)O)C(CCCCCCC/C=C/C/C=C/CCCCC)=O

Computed Properties

  • Exact Mass: 616.50667527g/mol
  • Monoisotopic Mass: 616.50667527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 34
  • Complexity: 690
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13
  • Topological Polar Surface Area: 72.8

[2-hydroxy-3-[(9E,12E)-octadeca-9,12-dienoyl]oxypropyl] (9E,12E)-octadeca-9,12-dienoate Pricemore >>

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$72.00 2024-05-04
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